(1-(5-Fluoropentyl)-1H-indol-3-yl)(4-methylnaphthalen-1-yl)methanone (1-(5-Fluoropentyl)-1H-indol-3-yl)(4-methylnaphthalen-1-yl)methanone AM2201 is a potent synthetic cannabinoid (CB) which binds the CB1 and CB2 receptors with high affinity (Ki = 1.0 and 2.6 nM, respectively). MAM2201 is an analog of AM2201 that is methylated at the 4 position of the naphthyl group. The physiological and toxicological properties of this compound have not been delineated. This product is intended for research and forensic purposes.
Brand Name: Vulcanchem
CAS No.: 1354631-24-5
VCID: VC0164032
InChI: InChI=1S/C25H24FNO/c1-18-13-14-22(20-10-4-3-9-19(18)20)25(28)23-17-27(16-8-2-7-15-26)24-12-6-5-11-21(23)24/h3-6,9-14,17H,2,7-8,15-16H2,1H3
SMILES: CC1=CC=C(C2=CC=CC=C12)C(=O)C3=CN(C4=CC=CC=C43)CCCCCF
Molecular Formula: C25H24FNO
Molecular Weight: 373.5 g/mol

(1-(5-Fluoropentyl)-1H-indol-3-yl)(4-methylnaphthalen-1-yl)methanone

CAS No.: 1354631-24-5

Cat. No.: VC0164032

Molecular Formula: C25H24FNO

Molecular Weight: 373.5 g/mol

* For research use only. Not for human or veterinary use.

(1-(5-Fluoropentyl)-1H-indol-3-yl)(4-methylnaphthalen-1-yl)methanone - 1354631-24-5

Specification

Description AM2201 is a potent synthetic cannabinoid (CB) which binds the CB1 and CB2 receptors with high affinity (Ki = 1.0 and 2.6 nM, respectively). MAM2201 is an analog of AM2201 that is methylated at the 4 position of the naphthyl group. The physiological and toxicological properties of this compound have not been delineated. This product is intended for research and forensic purposes.
CAS No. 1354631-24-5
Molecular Formula C25H24FNO
Molecular Weight 373.5 g/mol
IUPAC Name [1-(5-fluoropentyl)indol-3-yl]-(4-methylnaphthalen-1-yl)methanone
Standard InChI InChI=1S/C25H24FNO/c1-18-13-14-22(20-10-4-3-9-19(18)20)25(28)23-17-27(16-8-2-7-15-26)24-12-6-5-11-21(23)24/h3-6,9-14,17H,2,7-8,15-16H2,1H3
Standard InChI Key IGBHZHCGWLHBAE-UHFFFAOYSA-N
SMILES CC1=CC=C(C2=CC=CC=C12)C(=O)C3=CN(C4=CC=CC=C43)CCCCCF
Canonical SMILES CC1=CC=C(C2=CC=CC=C12)C(=O)C3=CN(C4=CC=CC=C43)CCCCCF

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